Cas no 1251020-88-8 (tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate)

• Product Name: tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate
• CAS No: 1251020-88-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD17016196
• CID: 1040678
• PubChem ID: 56962216
• Update Time: 2025-10-21

tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate
• 5-Oxo-2-azaspiro[3.3]heptane-2-carboxylic acid tert-butyl ester
• AK103697
• AM803112
• ANW-64566
• CTK8C0364
• PB12846
• RP07433
• 5-Oxo-2-aza-spiro[3.3]heptane-2-carboxylic acid tert-butyl ester
• SY042238
• tert-butyl 7-oxo-2-azaspiro[3.3]heptane-2-carboxylate
• MFCD17016196
• J-517901
• EN300-207977
• AS-42464
• DTXSID70719177
• 5-Oxo-2-azaspiro[3.3]heptane-2-carboxylicacid tert-butyl ester
• SCHEMBL20601939
• 2-Boc-2-azaspiro[3.3]heptane-5-one
• W-205213
• 2-AZASPIRO[3.3]HEPTANE-2-CARBOXYLIC ACID, 5-OXO-, 1,1-DIMETHYLETHYL ESTER
• CS-0048177
• DB-084848
• 1251020-88-8
• 2-BOC-5-OXO-2-AZASPIRO[3.3]HEPTANE
• AKOS015950472
• tert-Butyl5-oxo-2-azaspiro[3.3]heptane-2-carboxylate

• MDL： MFCD17016196
• Inchi： 1S/C11H17NO3/c1-10(2,3)15-9(14)12-6-11(7-12)5-4-8(11)13/h4-7H2,1-3H3
• InChI Key： HUDZBXKDAQRXNO-UHFFFAOYSA-N
• SMILES： O=C1CCC21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Boiling Point: 314.7±35.0℃ at 760 mmHg

tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate

Introduction to tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 1251020-88-8)

tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate, with the CAS number 1251020-88-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of the tert-butyl group and the oxo functionality in the structure imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways.

The chemical structure of tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate is defined by its spirocyclic core, which consists of a seven-membered ring fused to a three-membered ring through a nitrogen atom. The tert-butyl group attached to the carboxylate moiety provides steric protection, making the compound more stable and less prone to degradation. The oxo group at the C5 position adds reactivity and functional versatility, enabling it to participate in a wide range of chemical reactions.

In recent years, spirocyclic compounds have been extensively studied for their potential therapeutic applications, particularly in the development of new drugs for various diseases. The unique three-dimensional structure of these compounds often leads to improved pharmacokinetic properties, such as enhanced solubility, bioavailability, and reduced toxicity. tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate has been explored as an intermediate in the synthesis of bioactive molecules, including those with anti-inflammatory, anti-cancer, and neuroprotective activities.

One notable application of tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate is in the synthesis of spirocyclic lactams, which are important scaffolds in medicinal chemistry. These lactams have shown promise in modulating various biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of spirocyclic lactams derived from tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate. The results demonstrated that these compounds exhibited potent antagonistic activity against specific GPCRs, suggesting their potential as lead compounds for drug discovery.

The synthetic versatility of tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate also makes it an attractive starting material for combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened for a wide range of biological activities, accelerating the drug discovery process. Additionally, the tert-butyl protecting group can be selectively removed under mild conditions, allowing for further functionalization and derivatization to tailor the properties of the final product.

Beyond its applications in medicinal chemistry, tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate has also found use in materials science and polymer chemistry. Its rigid spirocyclic structure can impart unique mechanical and thermal properties to polymers and other materials. For example, researchers at a leading materials science institute have reported the synthesis of novel polymers incorporating tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate-based monomers, which exhibited enhanced mechanical strength and thermal stability compared to conventional polymers.

In conclusion, tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 1251020-88-8) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique structural features and chemical properties make it an important intermediate in the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and optimize its use in drug discovery and materials development.